Cas no 135705-19-0 (L-Arginine,N2-[N-[N-[N-[N-[N-[1-[1-[N2-(N2-acetyl-D-arginyl)-L-arginyl]-L-prolyl]-trans-4-hydroxy-L-prolyl]glycyl]-L-phenylalanyl]-L-seryl]-D-phenylalanyl]-L-leucyl]-(9CI))

• Product name: L-Arginine,N2-[N-[N-[N-[N-[N-[1-[1-[N2-(N2-acetyl-D-arginyl)-L-arginyl]-L-prolyl]-trans-4-hydroxy-L-prolyl]glycyl]-L-phenylalanyl]-L-seryl]-D-phenylalanyl]-L-leucyl]-(9CI)
• CAS No: 135705-19-0
• MF: C₅₉H₉₁N₁₉O₁₄
• MW: 1290.47274
• CID: 168314
• PubChem ID: 195815

L-Arginine,N2-[N-[N-[N-[N-[N-[1-[1-[N2-(N2-acetyl-D-arginyl)-L-arginyl]-L-prolyl]-trans-4-hydroxy-L-prolyl]glycyl]-L-phenylalanyl]-L-seryl]-D-phenylalanyl]-L-leucyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Arginine,N2-[N-[N-[N-[N-[N-[1-[1-[N2-(N2-acetyl-D-arginyl)-L-arginyl]-L-prolyl]-trans-4-hydroxy-L-prolyl]glycyl]-L-phenylalanyl]-L-seryl]-D-phenylalanyl]-L-leucyl]-(9CI)
• bradykinin, acetyl-Arg-Hyp(3)-Phe(7)-Leu(8)-
• L-Arginine,N2-[N-[N-[N-[N-[N-[1-[1-[N2-(N2-acetyl-D-arginyl)-L-arginyl]-L-prolyl]-trans-4-hydr...
• Ac-D-Arg(hyp(3)-D-phe(7)-leu(8))-bradykinin
• Acetyl-arg-3-hyp-7-phe-8-leu-bradykinin
• Ac-R4FL-Bradykinin
• Bradykinin, acetyl-arginyl-4-hydroxyprolyl(3)-phenylalanyl(7)-leucyl(8)-
• N~2~-acetyl-N~5~-(diaminomethylidene)-D-ornithyl-N~5~-(diaminomethylidene)-L-ornithyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-L-phenylalanyl-L-seryl-D-phenylalanyl-L-leucyl-N~5~-(diaminomethylidene)-L-ornithine
• 135705-19-0

• Inchi： InChI=1S/C59H91N19O14/c1-33(2)26-41(49(84)73-40(56(91)92)20-12-24-68-59(64)65)74-51(86)43(28-36-16-8-5-9-17-36)75-52(87)44(32-79)76-50(85)42(27-35-14-6-4-7-15-35)71-47(82)30-69-53(88)46-29-37(81)31-78(46)55(90)45-21-13-25-77(45)54(89)39(19-11-23-67-58(62)63)72-48(83)38(70-34(3)80)18-10-22-66-57(60)61/h4-9,14-17,33,37-46,79,81H,10-13,18-32H2,1-3H3,(H,69,88)(H,70,80)(H,71,82)(H,72,83)(H,73,84)(H,74,86)(H,75,87)(H,76,85)(H,91,92)(H4,60,61,66)(H4,62,63,67)(H4,64,65,68)/t37-,38-,39+,40+,41+,42+,43-,44+,45+,46+/m1/s1
• InChI Key： ANVBLZDJWGEFNH-TVGOGCAISA-N
• SMILES： N/C(=N/CCC[C@H](NC([C@@H](NC([C@H](NC([C@@H](NC([C@@H](NC(CNC([C@@H]1C[C@@H](O)CN1C([C@@H]1CCCN1C([C@@H](NC([C@H](NC(=O)C)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)=O)=O)=O)CC1=CC=CC=C1)=O)CO)=O)CC1=CC=CC=C1)=O)CC(C)C)=O)C(=O)O)/N

Computed Properties

• Exact Mass: 1289.70003
• Monoisotopic Mass: 1289.69928865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 92
• Rotatable Bond Count: 37
• Complexity: 2590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 544Ų

Experimental Properties

• PSA: 544.38